Cas no 79456-86-3 (5-Bromo-4-nitrothiophene-2-carbaldehyde)

5-Bromo-4-nitrothiophene-2-carbaldehyde structure
79456-86-3 structure
Product Name:5-Bromo-4-nitrothiophene-2-carbaldehyde
CAS No:79456-86-3
MF:C5H2BrNO3S
MW:236.04327917099
MDL:MFCD23135738
CID:1038527
PubChem ID:15225369
Update Time:2025-04-20

5-Bromo-4-nitrothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-nitrothiophene-2-carbaldehyde
    • 2-bromo-3-nitro-5-formylthiophene
    • 2-Thiophenecarboxaldehyde,5-bromo-4-nitro
    • 5-bromo-4-nitro-2-thiophene carbaldehyde
    • SCHEMBL8448176
    • A864853
    • 79456-86-3
    • CS-0367170
    • DTXSID90570262
    • G69137
    • MFCD23135738
    • MDL： MFCD23135738
    • Inchi： 1S/C5H2BrNO3S/c6-5-4(7(9)10)1-3(2-8)11-5/h1-2H
    • InChI Key： TWTNTCADPSCOHX-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=C(C=O)S1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 234.89400
  • Monoisotopic Mass: 234.89388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • PSA: 91.13000
  • LogP: 2.75450

5-Bromo-4-nitrothiophene-2-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-nitrothiophene-2-carbaldehyde Pricemore >>

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5-Bromo-4-nitrothiophene-2-carbaldehyde Production Method

5-Bromo-4-nitrothiophene-2-carbaldehyde Related Literature

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